2-(1-oxo-7,8,9,10-tetrahydro-[1,2,4]triazino[4,5-b]indazol-2(1H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-(1-oxo-7,8,9,10-tetrahydro-[1,2,4]triazino[4,5-b]indazol-2-yl)acetamide
• InChI: InChI=1S/C18H19N5O2/c1-12-6-2-4-8-14(12)20-16(24)10-22-18(25)17-13-7-3-5-9-15(13)21-23(17)11-19-22/h2,4,6,8,11H,3,5,7,9-10H2,1H3,(H,20,24)
• InChI Key: LPPCNQCXRKDCCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C3=C4CCCCC4=NN3C=N2
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol
• CAS No.: 1031981-83-5

Description

2-(1-oxo-7,8,9,10-tetrahydro-[1,2,4]triazino[4,5-b]indazol-2(1H)-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Research on oxazolidinones, a class of antibacterial agents, highlights efforts to improve their safety profile and antibacterial spectrum. The substitution of conventional functionalities with 1,2,3-triazoles in oxazolidinones, similar in concept to the compound , has shown promise for reducing undesired effects like monoamine oxidase A inhibition, thus enhancing their application as safer antibacterial agents (Reck et al., 2005).

Anticancer and Antimicrobial Activities

Compounds incorporating antipyrine-based heterocycles, which share structural similarities with the target compound, have been synthesized and evaluated for their anticancer and antimicrobial activities. These studies contribute to the development of new therapeutic agents by exploring novel structural frameworks (Riyadh et al., 2013).

Positive Inotropic Activity

The synthesis of N-(1-oxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)acetamides bearing piperazine and 1,4-diazepane moieties has been explored for positive inotropic activity, showing potential for the development of treatments for heart conditions (Wu et al., 2012).

Insecticidal Applications

Research into the synthesis of new heterocycles incorporating thiadiazole moieties against the cotton leafworm indicates the potential for developing effective insecticidal agents. This underscores the versatility of heterocyclic compounds in pest control applications (Fadda et al., 2017).

Early Earth Chemistry

Investigations into glycolonitrile polymerization, yielding oxazoles and aminooxazoles, provide insights into potential prebiotic chemistry on the early Earth, demonstrating the relevance of heterocyclic compounds in theories regarding the origins of life (Arrhenius et al., 1997).

Mechanism of Action

Target of Action

The primary target of HMS3528A09 is the HCV NS5B polymerase . This enzyme plays a crucial role in the replication of the hepatitis C virus (HCV), making it a key target for antiviral therapies .

Mode of Action

HMS3528A09 interacts with the HCV NS5B polymerase, inhibiting its function

Biochemical Pathways

The inhibition of HCV NS5B polymerase by HMS3528A09 affects the HCV replication pathway . By blocking the activity of this enzyme, the compound prevents the virus from replicating its RNA genome, thereby inhibiting its life cycle .

Result of Action

The primary result of HMS3528A09’s action is the inhibition of HCV replication . This can lead to a decrease in viral load and potentially contribute to the clearance of the virus from the body .